molecular formula C9H16N2O B8619521 3-amino-N,3-dicyclopropylpropanamide

3-amino-N,3-dicyclopropylpropanamide

Cat. No.: B8619521
M. Wt: 168.24 g/mol
InChI Key: RWNNSSGTANQGOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-N,3-dicyclopropylpropanamide is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16N2O

Molecular Weight

168.24 g/mol

IUPAC Name

3-amino-N,3-dicyclopropylpropanamide

InChI

InChI=1S/C9H16N2O/c10-8(6-1-2-6)5-9(12)11-7-3-4-7/h6-8H,1-5,10H2,(H,11,12)

InChI Key

RWNNSSGTANQGOX-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(CC(=O)NC2CC2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1 L round-bottom flask was charged a solution of 3-amino-N,3-dicyclopropylpropanamide hydrochloride (12 g, 38 mmol) in THF (400 mL). To this was added 30% ammonium hydroxide (7 mL, 57 mmol) dropwise. The mixture was stirred at room temperature for 30 min. Some ammonium chloride was separated. The reaction mixture was diluted with dichloromethane (1 L), washed with water (2×100 mL), brine (100 mL) and dried over sodium sulfate. Removal of the solvent under reduced pressure and drying in a vacuum oven overnight afforded the title compound as an oil which solidified after 2 days (9 g, 85% yield) mp=116-118° C. 1H NMR (300 MHz, DMSO-d6) 8 ppm 7.93 (s, 1H), 2.85 (s, 2H), 2.50-2.42 (m, 1H), 2.29-2.16 (m, 1H) 2.22-1.91 (m, 2H) 0.64-0.50 (m, 1H) 0.5-0.05 (m, 2H); LCMS (API-ES, M+H+): 169.2.
Name
3-amino-N,3-dicyclopropylpropanamide hydrochloride
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step Two
Yield
85%

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